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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

Essential safety protocols and logistical plans for the handling and disposal of Strontium
bromide monohydrate are critical for ensuring a safe laboratory environment. This guide
provides immediate, actionable steps for researchers, scientists, and drug development
professionals to minimize risks and manage this chemical responsibly.

Strontium bromide monohydrate is a compound that requires careful handling due to its
potential to cause skin, eye, and respiratory irritation.[1][2] Adherence to proper personal
protective equipment (PPE) protocols, operational procedures, and disposal plans is
paramount for laboratory safety.

Personal Protective Equipment (PPE)

When handling Strontium bromide monohydrate, a comprehensive PPE strategy is
essential. The following table summarizes the required protective gear.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b080916?utm_src=pdf-interest
https://www.benchchem.com/product/b080916?utm_src=pdf-body
https://www.benchchem.com/product/b080916?utm_src=pdf-body
https://www.benchchem.com/product/b080916?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA35717&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.flinnsci.com/sds_783.2-strontium-bromide/sds_783.2/
https://www.benchchem.com/product/b080916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield should be worn.[3]

To prevent eye contact with
dust or splashes which can

cause serious irritation.[1][2][4]

Skin Protection

Wear impervious gloves (e.g.,
nitrile rubber) and a lab coat or
protective clothing.[3][4][5]

To avoid direct skin contact

which can lead to irritation.[1]

[21(31[4]

Respiratory Protection

Use a dust mask or a
NIOSH/MSHA approved
respirator, especially when
handling the powder form or in
areas with insufficient
ventilation.[1][3]

To prevent the inhalation of
airborne particles that may
cause respiratory tract
irritation.[1][2][4]

Operational Plan for Safe Handling

A systematic approach to handling Strontium bromide monohydrate from receipt to disposal

is crucial for minimizing exposure and ensuring safety.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

inhalation.[2][3][4][6]

e Ensure that safety equipment such as an eyewash station and a safety shower are readily

accessible.[3]

o Keep containers of Strontium bromide monohydrate tightly sealed when not in use to

prevent moisture absorption, as it is deliquescent.[2][6]

2. Handling Procedures:

¢ Avoid the formation and dispersion of dust during handling.[3][4][5]

e Do not eat, drink, or smoke in the area where the chemical is being handled.[4]
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After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]

Contaminated work clothing should be removed and laundered separately before reuse.[1][4]

w

. Storage:

Store Strontium bromide monohydrate in a cool, dry place away from incompatible
materials such as strong acids and oxidizing agents.[3][4]

Keep the storage container tightly closed to protect it from moisture.[2][6]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is necessary.
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Incident

First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] If irritation persists,
seek medical attention.[1][2][6]

Skin Contact

Wash the affected area with plenty of soap and
water.[1] Remove contaminated clothing. If skin

irritation occurs, get medical advice.[1][2][6]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

medical attention if you feel unwell.[1][2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Seek medical attention if symptoms
occur.[2][6]

Minor Spill

For small spills, carefully sweep up the material,
avoiding dust generation, and place it in a
suitable, sealed container for disposal.[2][4][5][6]

Clean the spill area with water.

Major Spill

In case of a large spill, evacuate the area and
ensure adequate ventilation. Wear appropriate
PPE.[4][5] Prevent the material from entering
drains or waterways.[4][5] Collect the spilled
material and place it in a labeled container for

disposal.[4]

Disposal Plan

Proper disposal of Strontium bromide monohydrate is essential to prevent environmental

contamination.

o Waste Characterization: Unused Strontium bromide monohydrate and any materials

contaminated with it should be treated as hazardous waste.
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o Containerization: Place waste material in a clearly labeled, sealed container.

o Disposal Method: Dispose of the waste through a licensed professional waste disposal
service.[5] Adhere to all federal, state, and local environmental regulations for chemical
waste disposal.[2][6] Do not dispose of it down the drain.[5]

Workflow for Safe Handling of Strontium Bromide
Monohydrate
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Caption: Workflow for the safe handling of Strontium bromide monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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